(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine
Overview
Description
“(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine” is a chemical compound with the CAS Number: 847744-35-8 . It has a molecular weight of 207.27 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H17NO2/c1-3-14-11-5-9-4-8(2)15-12(9)6-10(11)7-13/h5-6,8H,3-4,7,13H2,1-2H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound has a melting point of 65-66 degrees Celsius . It is a powder at room temperature .Scientific Research Applications
Antimicrobial Agents
Benzofuran and its derivatives have been found to be suitable structures for the development of antimicrobial agents . They have been used in the treatment of various microbial diseases and have shown potential in the development of new therapeutic agents .
Anti-tumor Agents
Benzofuran compounds have shown strong anti-tumor activities . For example, some benzofuran derivatives have been developed and utilized as anticancer agents .
Anti-inflammatory Agents
Benzofuran derivatives such as bergapten have been found to have anti-inflammatory properties. They can participate in the treatment of inflammation by inhibiting the production of pro-inflammatory cytokines .
Anti-viral Agents
Benzofuran compounds have also shown anti-viral activities . For instance, a novel macrocyclic benzofuran compound has been discovered that has anti-hepatitis C virus activity .
Anti-oxidative Agents
Benzofuran compounds have demonstrated anti-oxidative activities . They can potentially be used in the treatment of diseases caused by oxidative stress .
Anti-diabetic Agents
Benzofuran derivatives have shown potential in the treatment of diabetes . They can potentially be used as antidiabetic agents .
Anti-allergic Agents
Benzofuran derivatives have also shown potential in the treatment of allergies . They can potentially be used as anti-allergic agents .
Anti-pyretic Agents
Benzofuran derivatives have shown potential in the treatment of fever . They can potentially be used as antipyretic agents .
Safety and Hazards
The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful . The hazard statements associated with this compound are H302, H315, H318, and H335, suggesting that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
properties
IUPAC Name |
(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-3-14-11-5-9-4-8(2)15-12(9)6-10(11)7-13/h5-6,8H,3-4,7,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCXVYPLOCEWFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C2C(=C1)CC(O2)C)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101215409 |
Source
|
| Record name | 5-Ethoxy-2,3-dihydro-2-methyl-6-benzofuranmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101215409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine | |
CAS RN |
847744-35-8 |
Source
|
| Record name | 5-Ethoxy-2,3-dihydro-2-methyl-6-benzofuranmethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=847744-35-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Ethoxy-2,3-dihydro-2-methyl-6-benzofuranmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101215409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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